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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

Cat. No.: B165343 Get Quote

This technical guide provides a comprehensive overview of the health and safety data for 2-
hydroxyethyl acetate (CAS No. 542-59-6). It is intended for researchers, scientists, and

professionals in drug development who handle this chemical. This document consolidates key

safety information, experimental data, and handling procedures to ensure safe laboratory

practices.

Chemical and Physical Properties
2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a colorless liquid with

a faint, pleasant odor.[1][2] It is soluble in water, alcohol, ether, benzene, and toluene.[2] A

summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2-Hydroxyethyl Acetate
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Property Value Reference(s)

Molecular Formula C4H8O3 [1][3]

Molecular Weight 104.10 g/mol [4]

Appearance Colorless liquid [1][2]

Odor Almost odorless [1][2]

Boiling Point
184.0 - 188.0 °C (358 to 360

°F) at 760 mmHg
[1][4]

Flash Point 88 °C (190.4 °F) [1]

Density 1.1080 g/cm³ [1]

Vapor Density 3.59 (Air = 1) [1][4]

Solubility Miscible in water [1]

Refractive Index n20/D 1.42 [2][3]

Hazard Identification and GHS Classification
2-Hydroxyethyl acetate is classified as a hazardous chemical. The primary hazard is serious

eye damage.[4][5][6] It may also cause skin, respiratory, and digestive tract irritation.[1]

GHS Classification:

Pictogram: Corrosive[4]

Signal Word: Danger[4][7]

Hazard Statements:

H318: Causes serious eye damage.[4][5][6]

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][7]
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P305+P354+P338: IF IN EYES: Immediately rinse with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[7]

P317: Get medical help.[7]

Toxicological Data
The toxicological profile of 2-hydroxyethyl acetate has been evaluated in animal studies. The

primary route of acute toxicity is oral ingestion, with a relatively high LD50 value in rats. It is

severely irritating to the eyes, as demonstrated by the Draize test in rabbits.

Table 2: Acute Toxicity Data for 2-Hydroxyethyl Acetate

Test Species Route Value Reference(s)

LD50 Rat Oral 8250 mg/kg [1]

LD50 Mouse Intraperitoneal 1310 mg/kg [3]

Draize Test Rabbit Eye 100 mg [1]

Experimental Protocols
While specific, detailed experimental protocols for the toxicological studies of 2-hydroxyethyl
acetate are not readily available in the public domain, the following are generalized

methodologies based on standard OECD guidelines for the tests cited.

Oral LD50 Test (Based on OECD Guideline 401):

Animal Selection: Healthy, young adult rats of a single strain are used.

Dosage: A graduated series of doses of 2-hydroxyethyl acetate is administered by gavage

to groups of animals.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days.
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Data Analysis: The LD50 value is calculated as the dose that is lethal to 50% of the test

animals.

Draize Eye Irritation Test (Based on OECD Guideline 405):

Animal Selection: Healthy, adult albino rabbits are used.

Application: A 0.1 mL volume of 2-hydroxyethyl acetate is instilled into the conjunctival sac

of one eye of each rabbit. The other eye serves as a control.

Observation: The eyes are examined for signs of irritation (redness, swelling, discharge,

corneal opacity) at specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The severity of the observed effects is scored according to a standardized system.

Handling, Storage, and Emergency Procedures
Proper handling and storage are crucial to minimize the risks associated with 2-hydroxyethyl
acetate. Emergency procedures should be clearly defined and understood by all personnel.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE. The

following are general recommendations:

Eye Protection: Wear chemical safety goggles or a face shield.[1][7]

Skin Protection: Wear appropriate protective gloves and a lab coat or apron.[1][7]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a NIOSH-

approved respirator should be used.[1]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing agents.[1]

Spill and Exposure Response
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The following diagrams illustrate the logical workflows for handling a chemical spill and for first

aid following exposure.

Spill Detected Evacuate Immediate Area Don Appropriate PPE Contain Spill with Inert Absorbent Material Collect Absorbed Material into a Closed Container Decontaminate Spill Area Dispose of Waste According to Regulations Spill Cleaned Up

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-hydroxyethyl acetate.
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Eye Contact
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Immediately flush eyes with plenty of water for at least 15 minutes. Remove contaminated clothing. Flush skin with plenty of water for at least 15 minutes. Move to fresh air. If not breathing, give artificial respiration. Do NOT induce vomiting. Rinse mouth with water.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures following exposure to 2-hydroxyethyl acetate.

Stability and Reactivity
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2-Hydroxyethyl acetate is stable under normal temperatures and pressures.[1] It is

incompatible with strong oxidizing agents.[1] Hazardous decomposition products may include

carbon monoxide and carbon dioxide upon combustion.[1]

Ecological Information
There is limited information available on the ecological effects of 2-hydroxyethyl acetate.[7][8]

It is important to prevent its release into the environment.

Disposal Considerations
Dispose of 2-hydroxyethyl acetate and its containers in accordance with local, regional, and

national regulations.[1][7] Do not allow it to enter drains or waterways.[7]

This guide is intended to provide essential health and safety information. It is not a substitute

for a comprehensive risk assessment and the user's own judgment. Always consult the most

current Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Health and Safety Data for 2-Hydroxyethyl Acetate: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165343#health-and-safety-data-sheet-for-2-
hydroxyethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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